3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-methoxybenzyl)propanamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N2O5S/c1-25-14-8-6-13(7-9-14)12-19-17(21)10-11-20-18(22)15-4-2-3-5-16(15)26(20,23)24/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key: PTRAPJAVSQARRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-methoxybenzyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which bear structural resemblances to the compound of interest, have been synthesized and shown to exhibit significant antioxidant and anticancer activities. These compounds were found to be more cytotoxic against certain cancer cell lines, including human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231, compared to others. The antioxidant activity of these compounds was determined to be higher than that of ascorbic acid in some cases, highlighting their potential as therapeutic agents in combating oxidative stress and cancer (Tumosienė et al., 2020).

Synthesis and Biological Activity

A series of novel 2-(5-arylidene-2,4-dioxotetrahydrothiazole-3-yl)propanoic acids and their methyl esters have been synthesized and characterized. These compounds displayed significant antiproliferative effects against various cancer cell lines, including human colon cancer, breast cancer, and myelogenous leukemia. Additionally, they exhibited notable antimicrobial activity against a wide range of microorganisms, indicating their potential as dual-purpose therapeutic agents with both anticancer and antimicrobial properties (Božić et al., 2017).

Electrochemical and Spectroelectrochemical Properties

Research into the electrochemical and spectroelectrochemical properties of novel peripherally octa-substituted metallophthalocyanines revealed insights into their redox behavior. These compounds, synthesized from precursor molecules containing 4-methoxybenzyl groups, demonstrated chemically and electrochemically reversible redox reactions. This indicates their potential application in electronic devices, sensors, or as photodynamic therapy agents due to their redox-active nature and the ability to undergo controlled electron transfer processes (Kantekin et al., 2015).